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This technical guide provides a comprehensive overview of the synthesis of the radionuclide

Gold-193 (193Au) from a mercury (Hg) parent. The document is intended for researchers,

scientists, and drug development professionals interested in the production of this and other

gold isotopes for potential applications in nuclear medicine and radiopharmaceutical

development.

Introduction
Gold-193 is a radioactive isotope of gold with a half-life of 17.65 hours. It decays via electron

capture to Platinum-193 (193Pt), emitting a spectrum of gamma rays and X-rays.[1] The

production of 193Au can be achieved through various nuclear reactions, with the transmutation

of mercury isotopes being a key method. This guide focuses on the production of 193Au from a

mercury target, detailing the nuclear reactions, experimental procedures, and chemical

separation techniques.

Nuclear Reactions for the Production of Gold-193
from Mercury
The synthesis of 193Au from mercury primarily involves the bombardment of mercury targets

with high-energy particles, such as protons or photons. The principal nuclear reactions include:
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Proton-induced reactions: Protons accelerated in a cyclotron can be used to irradiate a

mercury target. The relevant reaction is of the type Hg(p,xn)193Au, where 'x' represents the

number of neutrons emitted.

Photonuclear reactions: High-energy photons (gamma rays), typically produced via

bremsstrahlung from an electron accelerator, can induce a (γ,pxn) reaction in mercury

isotopes to yield 193Au.

While experimental cross-section data for the specific Hg(p,xn)193Au and Hg(d,xn)193Au

reactions are not widely available in summary tables, studies on proton-induced reactions on

gold have measured the production cross-sections for 193Hg, which then decays to 193Au.[2]

Experimental Protocols
The production of 193Au from a mercury target involves three main stages: target preparation,

irradiation, and chemical separation.

Target Preparation
The choice of mercury target material is crucial. Both natural mercury and enriched mercury

isotopes can be used. For the production of other gold isotopes like 198Au and 199Au via

photonuclear reactions, enriched 199Hg or 200Hg targets are often preferred to enhance the

yield and radionuclidic purity.[3][4] For research purposes, natural mercury (natHg) or its

compounds, such as mercury(I) chloride (Hg2Cl2), can be utilized.[3]

The target is typically encapsulated in a suitable container that can withstand the beam energy

and temperature during irradiation. For instance, in photonuclear production, mercury can be

placed in a cylindrical polypropylene container.[3]

Irradiation
The irradiation parameters depend on the chosen nuclear reaction and the type of accelerator

used.

Proton Irradiation: A proton beam with energies in the range of tens of MeV is directed onto

the mercury target. The beam current and irradiation time are optimized to maximize the

production of 193Au while minimizing the formation of undesirable impurities.
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Photon Irradiation: An electron beam from a linear accelerator is used to generate high-

energy bremsstrahlung photons by striking a high-Z converter material (e.g., tungsten).

These photons then irradiate the mercury target. For example, to produce other gold

isotopes, irradiations have been performed with an average electron current of 16 nA for

several hours.[3]

The following diagram illustrates a general workflow for the production of Gold-193 from a

mercury target.

Target Preparation Irradiation Chemical Separation
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(Natural or Enriched) Encapsulation Particle Accelerator
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Purification of 193Au
(Solvent Extraction or

Ion Exchange)
Purified 193Au Solution
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General workflow for the synthesis of Gold-193 from a mercury target.

Radiochemical Separation and Purification
After irradiation, the microscopic quantities of 193Au must be chemically separated from the

bulk mercury target and other potential radio-impurities. Several methods can be employed for

this separation.

Target Dissolution
The irradiated mercury target is first dissolved in a suitable acid. Aqua regia (a mixture of nitric

acid and hydrochloric acid) is effective for dissolving both mercury and gold.[3]

Separation Techniques
4.2.1. Solvent Extraction: This technique relies on the differential solubility of gold and mercury

compounds in immiscible liquid phases. Gold can be selectively extracted from an acidic

solution containing mercury into an organic solvent.
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4.2.2. Ion-Exchange Chromatography: This is a powerful method for separating ions based on

their affinity for an ion-exchange resin. Gold and mercury can be separated by using a suitable

resin and eluting with different acid concentrations. For example, strong-base anion-exchange

resins can be used to adsorb gold and mercury, which can then be selectively eluted.[5]

Studies have shown that CL resin has a high uptake of both gold and mercury from HCl

solutions.[6]

4.2.3. Amalgamation: This method involves the formation of an alloy of mercury with gold,

known as an amalgam. While this is a common technique in gold mining, its application in

radiochemical separation of trace amounts of gold would require specialized procedures. The

gold can be recovered from the amalgam by heating to evaporate the mercury, a process that

must be conducted in a well-ventilated and controlled environment due to the high toxicity of

mercury vapor.[7] Alternatively, the amalgam can be treated with nitric acid, which dissolves the

mercury but not the gold.[7]

The following diagram outlines the key steps in the chemical separation process.
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Chemical separation pathways for Gold-193 from a mercury target.

Data Presentation
Quantitative data on the production of 193Au from mercury is not extensively tabulated in the

literature. However, related data for other gold isotopes produced from mercury via

photonuclear reactions is available.
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Isotope
Production
Reaction

Target Yield (kBq/µA·h)

198Au
198Hg(γ,n)197Au + n

-> 198Au
natHg ~80

199Au 200Hg(γ,p)199Au natHg ~80

196Au 198Hg(γ,pn)196Au natHg ~8

200Au 202Hg(γ,pn)201Au natHg ~4800

Table adapted from data on photonuclear production of gold isotopes from natural mercury.[3]

Applications in Research and Drug Development
While specific applications of 193Au in drug development are not well-documented, other gold

radioisotopes have shown promise in nuclear medicine.[8] Gold isotopes can be used for both

diagnostic imaging and targeted radionuclide therapy.[9]

Radiolabeling: Gold nanoparticles (AuNPs) are extensively studied as drug delivery vehicles.

[4] Radioactive gold isotopes can be incorporated into these nanoparticles to create

theranostic agents, which combine diagnostic imaging and therapy.

Tracer Studies:193Au could potentially be used as a radiotracer in preclinical studies to

investigate the biodistribution and pharmacokinetics of gold-based nanomaterials or other

drug delivery systems.[10]

Imaging: Although not as common as other imaging isotopes, the gamma emissions from

193Au could potentially be utilized for single-photon emission computed tomography

(SPECT) in preclinical settings.[11][12]

Conclusion
The synthesis of Gold-193 from a mercury parent is a feasible process, primarily through

proton- or photon-induced nuclear reactions. While detailed experimental protocols and

quantitative yield data for 193Au are not as abundant as for other gold isotopes, the general

principles of targetry, irradiation, and chemical separation are well-established. Further
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research is warranted to optimize the production and purification of 193Au and to explore its

potential applications in the development of novel radiopharmaceuticals and targeted

therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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